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Compound of Interest

Compound Name: N-(Hydroxymethyl)nicotinamide

Cat. No.: B1678751

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and application
of N-(Hydroxymethyl)nicotinamide stock solutions for research purposes.

Introduction

N-(Hydroxymethyl)nicotinamide is a derivative of nicotinamide (a form of vitamin B3) and is
recognized for its potential as an antimicrobial agent.[1][2] Its biological activities are thought to
be linked to its structural similarity to nicotinamide, which is a precursor to the essential
coenzyme nicotinamide adenine dinucleotide (NAD+).[3][4] NAD+ is a critical component in
cellular metabolism, DNA repair, and cell signaling.[3][4] N-(Hydroxymethyl)nicotinamide
may influence cellular processes by interacting with enzymes like sirtuins, modulating oxidative
stress, and participating in DNA repair pathways.[3]

Physicochemical Properties and Solubility

Proper preparation of stock solutions requires an understanding of the physicochemical
properties of N-(Hydroxymethyl)nicotinamide.
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Property Value Source
Molecular Formula C7H8N202 [1][5]
Molecular Weight 152.15 g/mol [1][5]
Appearance White solid/crystalline powder [61[7]
Melting Point 152-154 °C
- 55 mg/mL (361.49 mM)[6] to
Solubility (DMSO) [1][6]
100 mg/mL (657.25 mM)[1]
Solubility (Water) Soluble [718]
Storage (Solid) -20°C [1109]
, -20°C for up to 1 month; -80°C
Storage (in Solvent) [1][10]

for up to 6 months

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

Vortex mixer

Procedure:

Anhydrous DMSO

Calibrated analytical balance

N-(Hydroxymethyl)nicotinamide powder

Sterile microcentrifuge tubes or vials

Ultrasonic bath (optional, but recommended)[1][6]
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Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, calculate the
mass of N-(Hydroxymethyl)nicotinamide needed using the following formula: Mass (mg) =
Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000 Mass (mg) =
100 mM x 1 mL x 152.15 g/mol / 1000 = 15.215 mg

Weigh the compound: Carefully weigh out 15.215 mg of N-(Hydroxymethyl)nicotinamide
powder using an analytical balance and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

Dissolve the compound: Vortex the tube vigorously until the powder is completely dissolved.
If necessary, use an ultrasonic bath to aid dissolution.[1] Gentle warming to 37°C can also
help increase solubility.[1]

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1][10] Store the aliquots at
-20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).
[1][10]

Preparation of a 10 mM Working Solution for Cell
Culture

This protocol details the dilution of the DMSO stock solution for use in cell-based assays.
Materials:

e 100 mM N-(Hydroxymethyl)nicotinamide stock solution in DMSO

 Sterile cell culture medium appropriate for your cell line

» Sterile serological pipettes and pipette tips

Procedure:

e Thaw the stock solution: Thaw a single aliquot of the 100 mM stock solution at room
temperature.
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o Calculate the dilution: To prepare a 10 mM working solution, you will need to dilute the 100
mM stock solution 1:10 in cell culture medium. For example, to prepare 1 mL of a 10 mM
working solution, add 100 uL of the 100 mM stock solution to 900 uL of sterile cell culture
medium.

e Mix thoroughly: Gently mix the solution by pipetting up and down. Avoid vigorous vortexing
which can cause shearing of media components.

e Immediate use: It is recommended to prepare the working solution fresh for each
experiment.

Note on Solvent Concentration: When treating cells, ensure the final concentration of DMSO in
the culture medium is non-toxic (typically <0.5%).

Diagrams
Experimental Workflow for Stock Solution Preparation
and Use
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Caption: Workflow for preparing and using N-(Hydroxymethyl)nicotinamide solutions.
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Postulated Signaling Pathways Influenced by N-

(Hydroxymethyl)nicotinamide

Based on its structural similarity to nicotinamide, N-(Hydroxymethyl)nicotinamide is

hypothesized to influence several key cellular pathways.
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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